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Compound of Interest

Compound Name: 2-Propoxybutane

Cat. No.: B13940789

Essential Safety and Handling Guide for 2-
Propoxybutane

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Propoxybutane in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
minimize exposure risks.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-Propoxybutane is presented
below. These properties underscore the importance of the recommended safety procedures.

Property Value Citations
Molecular Formula C7H160 [1112]
Molecular Weight 116.20 g/mol [11[3]
Boiling Point 109-117.3°C [21[4][5]
Flash Point 9°C [2]

Vapor Pressure 29.6 mmHg at 25°C [2][4]
Density 0.77 g/cm3 [2]
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Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure to 2-Propoxybutane, which is
a flammable liquid. The following table outlines the minimum required PPE for handling this
chemical.

Body Part PPE Recommendation Standard

Chemical-resistant gloves
Hands (Nitrile or Neoprene). Inspect ASTM D6978

for integrity before each use.

Safety glasses with side-
shields or tightly fitting

Eyes/Face chemical safety goggles. A ANSI 787.1
face shield is required if there

is a splash hazard.

Flame-resistant lab coat. For
larger quantities, chemical-

Body i NFPA 2112
resistant coveralls or an apron

should be worn.

Use in a well-ventilated area,

preferably a chemical fume

hood. If vapors are expected to
Respiratory exceed exposure limits, a NIOSH

NIOSH-approved respirator

with organic vapor cartridges is

necessary.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a standardized handling protocol is crucial for minimizing risks.
1. Preparation and Engineering Controls:

e Ensure a calibrated chemical fume hood is operational.
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» Verify that an emergency eyewash station and safety shower are accessible and have been
recently tested.[6]

* Remove all potential ignition sources (e.g., open flames, hot plates, spark-producing
equipment) from the work area.[7]

» Ground/bond container and receiving equipment to prevent static discharge.[8][9]

2. Donning PPE:

e Put on all required PPE as specified in the table above before entering the designated
handling area.

3. Chemical Handling:

o Conduct all transfers and manipulations of 2-Propoxybutane inside a chemical fume hood.
e Use only non-sparking tools.[3][10]
o Keep containers tightly closed when not in use to minimize vapor release.[3][9]

4. Spill Management:

¢ In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand).

o Collect the absorbed material into a labeled, sealed container for hazardous waste disposal.

o For large spills, evacuate the area and contact the institution's Environmental Health and
Safety (EHS) department immediately.

5. Post-Handling:

e Thoroughly wash hands and any exposed skin with soap and water after handling is
complete.

e Clean and decontaminate the work area.

» Properly remove and dispose of single-use PPE. Reusable PPE should be cleaned
according to the manufacturer's instructions.

Disposal Plan

Proper disposal of 2-Propoxybutane and its contaminated waste is mandatory to ensure
environmental protection and regulatory compliance.

1. Waste Segregation:
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e Segregate 2-Propoxybutane waste from other waste streams. It should be collected in a
dedicated, properly labeled hazardous waste container.[6]

2. Container Management:

» Use a chemically compatible container that can be tightly sealed.
» Label the container with "Hazardous Waste," the full chemical name ("2-Propoxybutane”),
and the associated hazards (e.g., "Flammable Liquid™).

3. Storage:

» Store the sealed waste container in a designated Satellite Accumulation Area (SAA) that is
well-ventilated and away from ignition sources and incompatible materials.[6]

4. Final Disposal:

¢ Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
office or a licensed hazardous waste management service.[11]
e DO NOT dispose of 2-Propoxybutane down the drain or in regular trash.[6][11]

Workflow for Handling 2-Propoxybutane
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Caption: Workflow for the safe handling and disposal of 2-Propoxybutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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